Cas no 2648947-33-3 (1-(1-cyclopropylprop-2-yn-1-yl)piperazine, trifluoroacetic acid)

• Product Name: 1-(1-cyclopropylprop-2-yn-1-yl)piperazine, trifluoroacetic acid
• CAS No: 2648947-33-3
• MF: C₁₂H₁₇F₃N₂O₂
• MW: 278.270793676376
• MDL: MFCD34167779
• CID: 5643109
• PubChem ID: 155973156
• Update Time: 2025-11-06

1-(1-cyclopropylprop-2-yn-1-yl)piperazine, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-cyclopropylprop-2-yn-1-yl)piperazine, trifluoroacetic acid

• MDL： MFCD34167779
• Inchi： 1S/C10H16N2.C2HF3O2/c1-2-10(9-3-4-9)12-7-5-11-6-8-12;3-2(4,5)1(6)7/h1,9-11H,3-8H2;(H,6,7)
• InChI Key： UQNWPXMGTSYPNJ-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(=O)O.C(N1CCNCC1)(C1CC1)C#C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acids

Additional information on 1-(1-cyclopropylprop-2-yn-1-yl)piperazine, trifluoroacetic acid

Comprehensive Overview of 1-(1-cyclopropylprop-2-yn-1-yl)piperazine, trifluoroacetic acid (CAS No. 2648947-33-3)

The compound 1-(1-cyclopropylprop-2-yn-1-yl)piperazine, trifluoroacetic acid (CAS No. 2648947-33-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a cyclopropyl group and a piperazine core, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of novel therapeutics targeting neurological and metabolic disorders.

In recent years, the demand for high-purity chemical intermediates like 1-(1-cyclopropylprop-2-yn-1-yl)piperazine, trifluoroacetic acid has surged, driven by advancements in precision medicine and small-molecule drug development. This compound’s alkyne functionality and trifluoroacetic acid salt form enhance its solubility and reactivity, making it a versatile building block for structure-activity relationship (SAR) studies. Its CAS No. 2648947-33-3 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry.

One of the key reasons for the popularity of 1-(1-cyclopropylprop-2-yn-1-yl)piperazine, trifluoroacetic acid is its role in fragment-based drug design. The cyclopropyl moiety is known to improve metabolic stability and bioavailability, while the piperazine ring contributes to binding affinity with target proteins. These features align with current trends in AI-driven drug discovery, where computational models prioritize compounds with optimal pharmacokinetic properties. Searches for terms like "piperazine derivatives in drug discovery" and "cyclopropyl-containing bioactive molecules" highlight the compound’s intersection with cutting-edge research.

From a synthetic perspective, 1-(1-cyclopropylprop-2-yn-1-yl)piperazine, trifluoroacetic acid is often synthesized via Sonogashira coupling or nucleophilic substitution reactions, leveraging its alkyne group for further functionalization. The trifluoroacetic acid salt form ensures stability during storage and handling, a critical factor for laboratories focusing on high-throughput screening. This compound’s CAS No. 2648947-33-3 is also associated with inquiries about "scalable synthesis of piperazine derivatives" and "trifluoroacetate salts in pharmaceuticals," underscoring its industrial applicability.

Environmental and regulatory considerations further elevate the importance of 1-(1-cyclopropylprop-2-yn-1-yl)piperazine, trifluoroacetic acid. As the pharmaceutical industry shifts toward green chemistry, researchers are exploring eco-friendly purification methods for such intermediates. The compound’s low toxicity profile and compatibility with biodegradable solvents make it a candidate for sustainable manufacturing processes. Online searches for "green synthesis of heterocyclic compounds" often lead to discussions involving this molecule.

In conclusion, 1-(1-cyclopropylprop-2-yn-1-yl)piperazine, trifluoroacetic acid (CAS No. 2648947-33-3) represents a convergence of innovation in drug design, synthetic chemistry, and sustainable practices. Its structural features and functional versatility position it as a pivotal tool in addressing unmet medical needs, while its alignment with AI-aided research and green chemistry trends ensures its continued relevance. For scientists and manufacturers, this compound offers a pathway to developing next-generation therapeutics with enhanced efficacy and safety.